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Compound of Interest

Compound Name: Dioctyl phenylphosphonate

Cat. No.: B154929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dioctyl phenylphosphonate (DOPP) is an organophosphorus compound with the chemical

formula C22H39O3P. It is a colorless to pale yellow liquid primarily utilized as a plasticizer,

particularly in the fabrication of ion-selective electrodes and sensors.[1] Its lipophilic nature and

compatibility with various polymers, such as polyvinyl chloride (PVC), make it a valuable

component in creating membranes for chemical sensing applications, including taste sensors.

[1][2] This technical guide provides a comprehensive overview of the synthesis and

physicochemical properties of dioctyl phenylphosphonate, including detailed experimental

protocols and data presented for clarity and comparative analysis.

Physicochemical Properties
Dioctyl phenylphosphonate is characterized by the following properties:
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Property Value Source

Molecular Formula C22H39O3P PubChem

Molecular Weight 382.52 g/mol Sigma-Aldrich

CAS Number 1754-47-8 Sigma-Aldrich

Appearance Colorless to pale yellow liquid PubChem

Boiling Point 207 °C at 4 mmHg Sigma-Aldrich

Density 0.967 g/mL at 25 °C Sigma-Aldrich

Refractive Index n20/D 1.478 Sigma-Aldrich

Vapor Pressure 0.00000195 mmHg PubChem

Flash Point 113 °C (closed cup) Sigma-Aldrich

Solubility Miscible with tetrahydrofuran Guidechem

Synthesis of Dioctyl Phenylphosphonate
The synthesis of dioctyl phenylphosphonate can be achieved through the direct esterification

of phenylphosphonic acid with n-octanol. This reaction can be effectively carried out under

microwave irradiation, which has been shown to be superior to conventional heating methods.

The use of an ionic liquid, such as [bmim][BF4], can have a beneficial effect, allowing for lower

reaction temperatures and shorter reaction times.

Experimental Protocol: Microwave-Assisted Direct
Esterification
This protocol is adapted from the general procedure for the synthesis of dialkyl

phenylphosphonates described by Keglevich et al. (2019).

Materials:

Phenylphosphonic acid (1)

n-Octanol
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[bmim][BF4] (optional ionic liquid additive)

Microwave reactor

Sealed microwave-compatible reaction vessel

Rotary evaporator

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Reaction Setup: In a sealed microwave-compatible reaction tube, combine

phenylphosphonic acid (0.63 mmol, 0.10 g) and a 15-fold excess of n-octanol (9.45 mmol,

1.5 mL).

Optional Additive: If using an ionic liquid, add [bmim][BF4] (0.060 mmol, 0.012 mL) to the

reaction mixture.

Microwave Irradiation: Place the sealed tube in the microwave reactor and irradiate the

mixture with 50–150 W power. The reaction temperature and time should be optimized as

indicated in the source literature, with pressures ranging from 1 to 18 bar.

Work-up: After the reaction is complete (monitored by an appropriate method such as TLC or

GC), cool the mixture to room temperature.

Purification: The crude product is purified by column chromatography on silica gel. The

excess n-octanol is first removed under reduced pressure. The residue is then subjected to

chromatography using an appropriate eluent system to isolate the pure dioctyl
phenylphosphonate.

Characterization: The final product should be characterized by standard analytical

techniques, such as ¹H NMR, ¹³C NMR, ³¹P NMR, and IR spectroscopy, to confirm its identity

and purity.
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Synthesis Pathway
The synthesis of dioctyl phenylphosphonate from phenylphosphonic acid and n-octanol

proceeds through a direct esterification reaction. This can be represented by the following

logical relationship:

Reactants

ProductsPhenylphosphonic Acid

Dioctyl Phenylphosphonate

+ 2 equivalents

n-Octanol

+
Water- 2 H2O

Click to download full resolution via product page

Caption: Synthesis of Dioctyl Phenylphosphonate.

Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and purification of dioctyl
phenylphosphonate.
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Caption: Experimental Workflow for Synthesis.

Applications
The primary application of dioctyl phenylphosphonate is as a plasticizer in the preparation of

polymeric membranes for ion-selective electrodes and chemical sensors.[1] Its inclusion in

PVC membranes, for instance, enhances their ion-exchange properties and response
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characteristics. There is no significant body of research indicating its involvement in biological

signaling pathways or its direct use in drug development, its role being confined to analytical

and materials science applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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